Cas no 58258-01-8 (Desalkyl Ebastine)

• Product Name: Desalkyl Ebastine
• CAS No: 58258-01-8
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• MDL: MFCD06659472
• CID: 95415
• PubChem ID: 3017584
• Update Time: 2025-07-21

Desalkyl Ebastine Chemical and Physical Properties

Names and Identifiers

• 4-(Benzhydryloxy)piperidine
• Desalkyl Ebastine
• 4-(Benzhydryloxy)piperidin
• 4-(DIPHENYLMETHOXY)PIPERIDINE
• Benzhydryl 4-piperidinyl ether
• Diphenyl(4-piperidinyloxy)methane
• 4-Diphenylmethoxypiperidinehydrochloride
• 4-benzhydryloxypiperidine
• 4-Diphenylmethoxypiperidine
• 4-(diphenylmethyl)oxypiperidine
• 4-Benzhydryloxy-piperidine
• C16027
• 4-(Diphenyl - methoxy) piperidine
• OQAOREVBRZVXDS-UHFFFAOYSA-N
• FT-0640517
• SB37794
• Piperidine, 4-(diphenylmethoxy)-
• DTXSID00388512
• SCHEMBL1802062
• MFCD06659472
• EN300-1862756
• 4-(Diphenylmethoxy)-piperidine
• CS-0342012
• AKOS015910915
• Z2QV6QD5VV
• UNII-Z2QV6QD5VV
• A831806
• 4-diphenylmethoxy-piperidine
• 58258-01-8
• 4-(4-Benzhydryloxy)piperidine
• DB-053175
• 4-(Diphenylmethoxy)piperidine; 4-(4-Benzhydryloxy)piperidine; 4-(Benzhydryloxy)piperidine; 4-(Diphenylmethoxy)piperidine; Ebastine Imp. C (EP)

• MDL： MFCD06659472
• Inchi： 1S/C18H21NO/c1-3-7-15(8-4-1)18(16-9-5-2-6-10-16)20-17-11-13-19-14-12-17/h1-10,17-19H,11-14H2
• InChI Key： OQAOREVBRZVXDS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)C1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 267.16200
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202-204 ºC
• Boiling Point: 383.5 ℃ at 760 mmHg
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 21.26000
• LogP: 3.87340

Desalkyl Ebastine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Desalkyl Ebastine

Comprehensive Overview of Desalkyl Ebastine (CAS No. 58258-01-8): Properties, Applications, and Research Insights

Desalkyl Ebastine (CAS No. 58258-01-8) is a pharmacologically active metabolite of Ebastine, a well-known second-generation antihistamine. This compound has garnered significant attention in pharmaceutical research due to its role in understanding the metabolic pathways and therapeutic efficacy of its parent drug. With the increasing demand for antihistamine metabolites and pharmacokinetic studies, Desalkyl Ebastine has become a focal point for researchers exploring drug metabolism and allergy treatment mechanisms.

The chemical structure of Desalkyl Ebastine features a piperidine ring and a diphenylmethane moiety, which are critical for its binding affinity to histamine H1 receptors. Its molecular formula, C₂₀H₂₃NO, and molecular weight of 293.41 g/mol make it a subject of interest in analytical chemistry and bioavailability studies. Recent advancements in LC-MS techniques have enabled precise quantification of this metabolite in biological samples, addressing growing queries about how to detect Desalkyl Ebastine in plasma or urine.

In the context of allergy management, Desalkyl Ebastine contributes to the prolonged duration of action observed with Ebastine administration. This aligns with current trends in personalized medicine, where patients and healthcare providers seek long-acting antihistamines with minimal side effects. Online searches for best antihistamine metabolites or Ebastine vs. its metabolites reflect this curiosity, underscoring the need for clear scientific communication.

From a synthetic perspective, Desalkyl Ebastine serves as a reference standard in pharmaceutical quality control. Laboratories frequently inquire about Desalkyl Ebastine synthesis methods or CAS 58258-01-8 suppliers, highlighting its commercial relevance. The compound’s stability under various pH conditions—a topic often explored in drug formulation forums—makes it valuable for excipient compatibility studies.

Emerging research also investigates potential off-target effects of Desalkyl Ebastine on inflammatory markers, coinciding with public interest in anti-allergy drugs with anti-inflammatory properties. Such studies address frequently asked questions like can Desalkyl Ebastine reduce cytokines? or role of metabolites in immunomodulation. These interdisciplinary connections enhance the compound’s profile beyond conventional antihistamine research.

Regulatory agencies classify Desalkyl Ebastine as a non-controlled substance, facilitating its use in global pharmacovigilance programs. This distinction is crucial for manufacturers navigating GMP compliance and ICH guidelines, common search terms among industry professionals. Additionally, the metabolite’s low toxicity profile, as evidenced by in vitro cytotoxicity assays, supports its safety in clinical applications.

Future directions for Desalkyl Ebastine research may include nanocarrier delivery systems—a trending topic in drug delivery optimization—and its interactions with CYP450 enzymes. These areas respond to growing searches for improving metabolite bioavailability and drug-drug interaction risks. As the scientific community prioritizes precision medicine, understanding metabolites like Desalkyl Ebastine will remain pivotal.